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An In-Depth Technical Guide to Methyl 5-methylpyrazine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 5-methylpyrazine-2-carboxylate is a heterocyclic organic compound that serves as a

crucial intermediate in the synthesis of various pharmaceutical and flavor compounds. Its

pyrazine core, a diazine ring, is a common scaffold in biologically active molecules and flavor

components. This guide provides a comprehensive overview of its chemical properties,

synthesis, and applications, with a particular focus on its role in drug development.

Physicochemical Properties and Molecular
Structure
The fundamental characteristics of a molecule are dictated by its structure and composition.

Methyl 5-methylpyrazine-2-carboxylate is no exception. A thorough understanding of its

physicochemical properties is paramount for its effective use in research and development.

Molecular Formula and Weight
The chemical formula for Methyl 5-methylpyrazine-2-carboxylate is C₇H₈N₂O₂.[1][2][3] This

indicates that each molecule is composed of seven carbon atoms, eight hydrogen atoms, two
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nitrogen atoms, and two oxygen atoms. The molecular weight of this compound is 152.15 g/mol

.[1][2][3]

Key Physicochemical Data
A summary of the key physicochemical properties of Methyl 5-methylpyrazine-2-carboxylate
is presented in the table below for easy reference.

Property Value Source(s)

Molecular Formula C₇H₈N₂O₂ [1][2][3]

Molecular Weight 152.15 g/mol [1][2][3]

CAS Number 41110-33-2 [1][2]

Appearance
Colorless liquid (at room

temperature)
[3]

Melting Point 92 °C [2][3]

Boiling Point 234.1 ± 35.0 °C (Predicted) [2][3]

Density 1.169 ± 0.06 g/cm³ (Predicted) [2][3]

LogP (XLogP3) 0.17 [2]

Molecular Structure Visualization
The structural arrangement of atoms in Methyl 5-methylpyrazine-2-carboxylate is depicted in

the following diagram. The pyrazine ring is substituted with a methyl group at the 5-position and

a methyl carboxylate group at the 2-position.

Caption: 2D structure of Methyl 5-methylpyrazine-2-carboxylate.

Applications in Drug Development and Flavor
Chemistry
Methyl 5-methylpyrazine-2-carboxylate is a valuable building block in organic synthesis, with

notable applications in both the pharmaceutical and flavor industries.
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Pharmaceutical Intermediate
A significant application of this compound is its role as an intermediate in the synthesis of

Glipizide.[1] Glipizide is an oral anti-diabetic drug in the sulfonylurea class used to treat type 2

diabetes. The pyrazine moiety is a key component of the final drug structure, and the methyl

carboxylate group provides a reactive handle for further chemical transformations.

The synthesis of Glipizide from this intermediate typically involves the amidation of the ester

with 2-(4-aminosulfonylphenyl)ethylamine. This reaction highlights the importance of the ester

functionality in facilitating the formation of the final amide bond in the drug molecule.

Methyl 5-methylpyrazine-2-carboxylate Amidation with
2-(4-aminosulfonylphenyl)ethylamine

Reaction Glipizide Precursor Final Synthetic Steps Glipizide

Click to download full resolution via product page

Caption: Synthetic pathway from the intermediate to Glipizide.

Flavor and Fragrance Industry
Beyond its pharmaceutical applications, Methyl 5-methylpyrazine-2-carboxylate is utilized in

the flavor and fragrance industry.[3] Pyrazines are well-known for their potent aromas, often

associated with roasted, nutty, and toasted scents. This particular compound is noted for its

strong smoky and nutty aroma, making it a valuable additive in a variety of food products,

including beef, pork, and sausages, to enhance their flavor profiles.[3]

Synthesis and Characterization
The synthesis of Methyl 5-methylpyrazine-2-carboxylate is a critical aspect for its

commercial availability and use in various applications. While multiple synthetic routes may

exist, a common laboratory and industrial approach involves the esterification of 5-

methylpyrazine-2-carboxylic acid.

General Synthesis Protocol: Esterification of 5-
Methylpyrazine-2-carboxylic Acid
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Reactant Preparation: 5-Methylpyrazine-2-carboxylic acid is dissolved in an excess of

methanol, which acts as both the solvent and the esterifying agent.

Catalysis: A catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid, is

added to the solution to protonate the carbonyl oxygen of the carboxylic acid, thereby

activating it towards nucleophilic attack by methanol.

Reaction Conditions: The reaction mixture is typically heated to reflux for several hours to

drive the equilibrium towards the formation of the ester. The progress of the reaction can be

monitored by techniques such as Thin Layer Chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is cooled, and the excess

methanol is removed under reduced pressure. The residue is then neutralized with a weak

base, such as sodium bicarbonate solution, and extracted with an organic solvent like ethyl

acetate. The organic layers are combined, dried over an anhydrous salt (e.g., sodium

sulfate), filtered, and the solvent is evaporated. The crude product can be further purified by

recrystallization or column chromatography to yield pure Methyl 5-methylpyrazine-2-
carboxylate.

Reaction Setup Reaction Work-up & Purification

5-Methylpyrazine-2-carboxylic Acid
+ Methanol (excess)

Add Acid Catalyst
(e.g., H₂SO₄) Heat to Reflux Neutralization & Extraction Drying & Solvent Removal Purification

(Recrystallization/Chromatography) Pure Methyl 5-methylpyrazine-2-carboxylate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl 5-methylpyrazine-2-carboxylate.

Analytical Characterization
The identity and purity of synthesized Methyl 5-methylpyrazine-2-carboxylate are confirmed

using various analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the molecular structure by identifying the chemical environment of the hydrogen
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and carbon atoms, respectively.

Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the functional groups

present in the molecule, particularly the characteristic ester carbonyl (C=O) stretch.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound, further confirming its identity.

Safety and Handling
As with any chemical compound, proper safety precautions should be observed when handling

Methyl 5-methylpyrazine-2-carboxylate. It is advisable to consult the Safety Data Sheet

(SDS) for detailed information on handling, storage, and disposal. Standard laboratory personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

Conclusion
Methyl 5-methylpyrazine-2-carboxylate is a versatile chemical compound with significant

applications in both the pharmaceutical and flavor industries. Its role as a key intermediate in

the synthesis of the anti-diabetic drug Glipizide underscores its importance in medicinal

chemistry. A thorough understanding of its physicochemical properties, synthesis, and handling

is essential for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584754#methyl-5-methylpyrazine-2-carboxylate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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